(2-(ethylthio)-4,5-dihydro-1H-imidazol-1-yl)(3-(trifluoromethyl)phenyl)methanone

• IUPAC Name: (2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C13H13F3N2OS/c1-2-20-12-17-6-7-18(12)11(19)9-4-3-5-10(8-9)13(14,15)16/h3-5,8H,2,6-7H2,1H3
• InChI Key: BQPTXDZIMRSIJI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NCCN1C(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C13H13F3N2OS
• Molecular Weight: 302.32 g/mol

Description

The compound contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms at the core of many important biological compounds. It also contains a trifluoromethyl group, which is a functional group in organofluorines that has the formula -CF3 and is often used to improve the stability and lipophilicity of pharmaceuticals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the imidazole ring and the trifluoromethyl group. For example, the trifluoromethyl group is known to increase the lipophilicity and stability of compounds.

Scientific Research Applications

Novel Tandem Annulation Reactions

The synthesis of complex molecules through novel tandem annulation reactions has been explored, demonstrating the potential for creating diverse molecular architectures. This approach is significant for the development of new materials and pharmaceuticals with unique properties (Yan-qing Ge et al., 2011).

Crystal Structure Determination

Understanding the crystal structure of compounds is crucial for the development of new materials with specific optical, electronic, or mechanical properties. Studies have focused on determining the crystal structures of various compounds, providing a foundation for the rational design of materials with desired characteristics (G. Sun et al., 2017).

Ionic Liquid Monomers and Polymers

Research into imidazolium-based ionic liquid (IL) monomers for the synthesis of double hydrophilic block copolymers (DHBCs) has implications for creating advanced materials with unique solubility and conductivity properties, potentially useful in a variety of applications, including energy storage and drug delivery (K. Vijayakrishna et al., 2008).

Luminescent Materials

The development of luminescent materials through the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives has been explored. These materials have potential applications in the creation of low-cost, high-efficiency lighting and display technologies (G. Volpi et al., 2017).

Antibacterial and Antimicrobial Agents

Synthesizing new compounds with potential antibacterial and antimicrobial activities remains a critical area of research, especially in the face of rising antibiotic resistance. Studies have evaluated the antimicrobial and antimycobacterial activities of novel synthesized compounds, highlighting the continuous need for new drugs in medical treatment (B. Narasimhan et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a pharmaceutical, the imidazole ring and the trifluoromethyl group could interact with biological targets in specific ways to exert a therapeutic effect.